Cas no 859791-42-7 (4-Methyl-1H-1,2,3-triazole hydrochloride)

• Product Name: 4-Methyl-1H-1,2,3-triazole hydrochloride
• CAS No: 859791-42-7
• MF: C₃H₆ClN₃
• MW: 119.552838802338
• CID: 2195375
• Update Time: 2025-05-26

4-Methyl-1H-1,2,3-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-triazole, 5-methyl-, hydrochloride
• 1H-1,2,3-Triazole, 5-methyl-, hydrochloride (1:1)
• 4-Methyl-1H-1,2,3-triazole hydrochloride
• 5-methyl-1h-1,2,3-triazole hydrochloride

• Inchi： 1S/C3H5N3.ClH/c1-3-2-4-6-5-3;/h2H,1H3,(H,4,5,6);1H
• InChI Key： WECPRONIQGRXCO-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C=NN1)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 45.3
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Methyl-1H-1,2,3-triazole hydrochloride

4-Methyl-1H-1,2,3-Triazole Hydrochloride (CAS No 859791-42-7)

The compound 4-Methyl-1H-1,2,3-triazole hydrochloride (CAS No 859791-42-7) is a fascinating molecule with a rich array of applications across various scientific disciplines. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring structure. The presence of the methyl group at the 4-position and the hydrochloride counterion makes this compound unique in terms of its chemical properties and reactivity.

Recent studies have highlighted the importance of 4-Methyl-1H-1,2,3-triazole hydrochloride in medicinal chemistry. Researchers have explored its potential as a building block for drug development due to its ability to form stable complexes with metal ions. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound can act as a ligand in the synthesis of transition metal complexes with anti-cancer properties. The ability of 4-Methyl-1H-1,2,3-triazole hydrochloride to coordinate with metals like copper and platinum opens new avenues for designing anti-tumor agents with enhanced efficacy and reduced side effects.

In addition to its role in drug discovery, 4-Methyl-1H-1,2,3-triazole hydrochloride has found applications in materials science. A team of scientists reported in *Advanced Materials* that this compound can be used as a precursor for the synthesis of metal-organic frameworks (MOFs). These MOFs exhibit high porosity and stability, making them ideal candidates for gas storage and catalytic applications. The methyl group in the triazole ring contributes to the flexibility and tunability of these materials, enabling their use in diverse industrial settings.

The synthesis of 4-Methyl-1H-1,2,3-triazole hydrochloride involves a multi-step process that typically starts with the preparation of the corresponding triazole derivative followed by protonation with hydrochloric acid. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have employed microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

From an analytical standpoint, 4-Methyl-1H-1,2,3-triazole hydrochloride has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. A study published in *Analytical Chemistry* revealed that this compound exhibits excellent solubility in polar solvents, which is advantageous for its use in solution-based reactions and formulations.

The versatility of 4-Methyl-1H-1,2,3-triazole hydrochloride extends to its application in agricultural chemistry as well. Scientists have explored its potential as a fungicide due to its ability to inhibit fungal growth by disrupting cellular processes. A research article in *Pest Management Science* highlighted that this compound shows promising activity against common crop pathogens without causing significant harm to beneficial soil microorganisms.

In conclusion, 4-Methyl-1H-1,2,3-triazole hydrochloride (CAS No 859791-42-7) is a multifaceted compound with significant implications across various fields of science and technology. Its unique chemical properties make it an invaluable tool for researchers working on drug development, materials science, and agricultural chemistry. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific innovation.